Cas no 1038821-58-7 (MONOHYDRIDE TERMINATED POLYDIMETHYLSILOXANE, asymmetric, 5-8 cSt)

• Product Name: MONOHYDRIDE TERMINATED POLYDIMETHYLSILOXANE, asymmetric, 5-8 cSt
• CAS No: 1038821-58-7
• MF: C₇H₂₁O₂Si₃
• MW: 221.496945142746
• MDL: MFCD00054788
• CID: 2952953
• PubChem ID: 6328734
• Update Time: 2025-06-11

MONOHYDRIDE TERMINATED POLYDIMETHYLSILOXANE, asymmetric, 5-8 cSt Chemical and Physical Properties

Names and Identifiers

• MONOHYDRIDE TERMINATED POLYDIMETHYLSILOXANE, asymmetric, 5-8 cSt
• MonoHydrideTerminatedPolyDimethylsiloxanes
• MONOHYDRIDE TERMINATED POLYDIMETHYLSILOXANE
• MONOHYDRIDE TERMINATED POLYDIMETHYLSILOXANE, asyMMetric, 6-8 cSt
• MONOHYDRIDE TERMINATED POLYDIMETHYLSILOXANE, asyMMetric, 100 cSt
• monohydride terminated polydimethylsiloxane, asymmetric, 8-12 cst
• monohydride terminated polydimethylsiloxane, asymmetric, 80-120 cst
• monohydride terminated polydimethylsiloxane, asymmetric, 150-250 cst
• MONOHYDRIDE TERMINATED POLYDIMETHYLSILOXANE， asymmetric
• 1,1,1,3,3,5,5-Heptamethyltrisiloxane
• 2,2,4,4,6-pentamethyl-3,5-dioxa-2,4,6-trisilaheptane
• AKOS024462461
• S09275
• [dimethyl(trimethylsilyloxy)silyl]oxy-dimethylsilicon
• 1,1,3,3,5,5,5-Heptamethylpentanetrisiloxane
• FS-6115
• 2,4,4,6,6-PENTAMETHYL-3,5-DIOXA-2,4,6-TRISILAHEPTAN-2-YL
• EINECS 220-774-5
• 1038821-58-7
• SCHEMBL120202
• 2895-07-0
• CAA89507
• GDDVTIGTERZVBW-UHFFFAOYSA-N

• MDL： MFCD00054788
• Inchi： 1S/C7H21O2Si3/c1-10(2)8-12(6,7)9-11(3,4)5/h1-7H3
• InChI Key： GDDVTIGTERZVBW-UHFFFAOYSA-N
• SMILES： [Si](C([H])([H])[H])(C([H])([H])[H])(C([H])([H])[H])O[Si](C([H])([H])[H])(C([H])([H])[H])O[Si](C([H])([H])[H])C([H])([H])[H] |^1:24|

Computed Properties

• Exact Mass: 221.08493451g/mol
• Monoisotopic Mass: 221.08493451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on MONOHYDRIDE TERMINATED POLYDIMETHYLSILOXANE, asymmetric, 5-8 cSt

Comprehensive Guide to MONOHYDRIDE TERMINATED POLYDIMETHYLSILOXANE (CAS No. 1038821-58-7): Properties, Applications, and Industry Trends

MONOHYDRIDE TERMINATED POLYDIMETHYLSILOXANE (CAS No. 1038821-58-7) is a specialized silicone-based polymer with unique asymmetric molecular architecture and a viscosity range of 5-8 cSt. This high-performance material has gained significant attention in industries ranging from cosmetics to advanced manufacturing due to its exceptional thermal stability, low surface tension, and reactive terminal hydride groups. As sustainability and material efficiency become top priorities for formulators, understanding the capabilities of this hydride-terminated PDMS variant is more critical than ever.

The asymmetric structure of this polydimethylsiloxane derivative differentiates it from conventional linear silicones. With one end capped by a reactive monohydride group and the other typically terminated with methyl or hydroxyl groups, it offers unparalleled versatility in crosslinking reactions. This molecular design enables precise control in applications requiring controlled viscosity (5-8 cSt), making it ideal for creating tailored silicone networks with specific mechanical and surface properties.

Recent industry trends show growing demand for functional silicones in green chemistry applications. The MONOHYDRIDE TERMINATED POLYDIMETHYLSILOXANE plays a crucial role in developing energy-efficient coatings and sustainable personal care products. Formulators frequently search for "low viscosity reactive silicones" and "hydride functional PDMS applications" when designing next-generation materials with reduced environmental impact. The 5-8 cSt viscosity range proves particularly valuable in applications requiring both flowability and reactivity.

In the electronics sector, this asymmetric silicone demonstrates remarkable potential for conformal coatings and encapsulation materials. Its monohydride termination enables covalent bonding with various substrates while maintaining excellent dielectric properties. Manufacturers increasingly inquire about "heat resistant silicone fluids" and "low-outgassing PDMS" for sensitive electronic components - characteristics where this material excels. The controlled viscosity (5-8 cSt) ensures optimal penetration and coverage in microelectronic applications.

The personal care industry has adopted MONOHYDRIDE TERMINATED POLYDIMETHYLSILOXANE for its unique combination of sensory attributes and chemical functionality. With increasing consumer demand for "long-lasting cosmetic formulations" and "non-greasy silicone feel", this 5-8 cSt fluid provides an ideal balance between spreadability and substantivity. The asymmetric structure allows for innovative delivery systems in sun care and color cosmetics, addressing trending searches for "silicone-based UV filters" and "transfer-resistant makeup".

Industrial applications leverage the material's reactive nature for creating custom silicone copolymers. The hydride termination facilitates hydrosilylation reactions with vinyl groups, enabling precise molecular weight control and property tuning. Process engineers frequently investigate "crosslinkable silicone fluids" and "low VOC silicone additives" - areas where this polydimethylsiloxane variant offers distinct advantages. Its 5-8 cSt viscosity range proves particularly useful in spray applications and thin film deposition processes.

Quality control of MONOHYDRIDE TERMINATED POLYDIMETHYLSILOXANE (CAS No. 1038821-58-7) requires careful monitoring of hydride content and molecular weight distribution. Analytical techniques like FTIR and NMR spectroscopy verify the asymmetric structure and monohydride functionality, ensuring batch-to-batch consistency. With growing industry focus on material traceability, searches for "certified silicone raw materials" and "characterized PDMS fluids" have increased significantly.

Future developments in functional silicones will likely expand the applications of this versatile material. Research into "bio-based silicone precursors" and "self-healing silicone systems" suggests new opportunities for hydride-terminated PDMS chemistry. The unique combination of asymmetric architecture, controlled viscosity (5-8 cSt), and reactive terminal groups positions this material as a key enabler for next-generation silicone technologies across multiple industries.